(E)-methyl 5-(2-cyano-3-(4-(difluoromethoxy)phenyl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 5-[(E)-2-cyano-3-[4-(difluoromethoxy)phenyl]prop-2-enoyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C19H16F2N2O4/c1-10-15(18(25)26-3)11(2)23-16(10)17(24)13(9-22)8-12-4-6-14(7-5-12)27-19(20)21/h4-8,19,23H,1-3H3/b13-8+
• InChI Key: OLLQRBOOSAWEJK-MDWZMJQESA-N
• Canonical SMILES: CC1=C(NC(=C1C(=O)OC)C)C(=O)C(=CC2=CC=C(C=C2)OC(F)F)C#N
• Isomeric SMILES: CC1=C(NC(=C1C(=O)OC)C)C(=O)/C(=C/C2=CC=C(C=C2)OC(F)F)/C#N
• Molecular Formula: C19H16F2N2O4
• Molecular Weight: 374.3 g/mol

Description

(E)-methyl 5-(2-cyano-3-(4-(difluoromethoxy)phenyl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C19H16F2N2O4 and its molecular weight is 374.344. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

Non-linear Optical Materials : Compounds similar to "(E)-methyl 5-(2-cyano-3-(4-(difluoromethoxy)phenyl)acryloyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate" have been studied for their potential applications in non-linear optical materials due to their unique electronic and structural properties. For example, a mixed experimental and DFT study on a related pyrrole containing chalcone highlighted its suitability as a non-linear optical (NLO) material, based on its first hyperpolarizability values (Singh et al., 2014).

Antimicrobial Agents : Synthesis and evaluation of novel pyrrole derivatives have demonstrated significant antimicrobial activities, suggesting potential applications in developing new therapeutic agents (Hublikar et al., 2019). These findings indicate that structurally related compounds could be explored for antimicrobial properties.

Polymer Chemistry : Research into the polymerization of acrylamide compounds containing phenylalanine moiety through reversible addition−fragmentation chain transfer (RAFT) polymerization shows the versatility of related compounds in synthesizing polymers with specific properties (Mori et al., 2005). This suggests potential applications in material science and engineering.

Organic Synthesis and Catalysis : Studies on the hydrodecarboxylation of carboxylic and malonic acid derivatives via organic photoredox catalysis demonstrate the role of similar compounds in facilitating organic reactions, indicating potential uses in synthetic organic chemistry (Griffin et al., 2015).

Solar Cell Applications : The engineering of organic sensitizers for solar cell applications, involving compounds with similar functional groups, highlights the potential of these compounds in enhancing the efficiency of solar cells (Kim et al., 2006).